Cas no 2649002-93-5 (2-(2-isocyanatoethyl)-5-(methoxymethyl)furan)

• Product Name: 2-(2-isocyanatoethyl)-5-(methoxymethyl)furan
• CAS No: 2649002-93-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6213118
• PubChem ID: 165613219
• Update Time: 2025-06-10

2-(2-isocyanatoethyl)-5-(methoxymethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-5-(methoxymethyl)furan
• EN300-1749384
• 2649002-93-5

• Inchi： 1S/C9H11NO3/c1-12-6-9-3-2-8(13-9)4-5-10-7-11/h2-3H,4-6H2,1H3
• InChI Key： INQWGPSWEHGQHX-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1CCN=C=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(2-isocyanatoethyl)-5-(methoxymethyl)furan

Introduction to 2-(2-Isocyanatoethyl)-5-(Methoxymethyl)furan (CAS No. 2649002-93-5)

2-(2-Isocyanatoethyl)-5-(Methoxymethyl)furan, with the CAS number 2649002-93-5, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive furan ring and the presence of both isocyanate and methoxymethyl functional groups, which confer it with a range of valuable properties and potential applications.

The isocyanate group in 2-(2-Isocyanatoethyl)-5-(Methoxymethyl)furan is particularly noteworthy due to its reactivity. Isocyanates are well-known for their ability to react with amines to form ureas, which are essential in the synthesis of polyurethanes and other polymers. This reactivity makes 2-(2-Isocyanatoethyl)-5-(Methoxymethyl)furan a valuable intermediate in the production of advanced materials with tailored properties, such as enhanced mechanical strength, thermal stability, and chemical resistance.

The methoxymethyl group in 2-(2-Isocyanatoethyl)-5-(Methoxymethyl)furan adds another layer of complexity and functionality. This group can participate in various chemical reactions, including nucleophilic substitution and elimination reactions, which can be harnessed to synthesize a wide array of derivatives. The presence of the methoxymethyl group also influences the solubility and reactivity of the compound, making it suitable for use in solvents with different polarities.

In the realm of pharmaceutical research, 2-(2-Isocyanatoethyl)-5-(Methoxymethyl)furan has shown promise as a building block for the synthesis of novel drug candidates. The furan ring is a common structural motif in many bioactive compounds, including natural products and synthetic drugs. The combination of the furan ring with the isocyanate and methoxymethyl groups provides a platform for designing molecules with specific biological activities. Recent studies have explored the use of similar compounds in the development of anti-inflammatory agents, antiviral drugs, and anticancer therapeutics.

The versatility of 2-(2-Isocyanatoethyl)-5-(Methoxymethyl)furan extends to its applications in materials science. For instance, it can be used as a monomer or crosslinking agent in the synthesis of functional polymers and coatings. These materials can be tailored to exhibit specific properties, such as adhesion, flexibility, and durability, making them suitable for various industrial applications. Additionally, the compound's ability to form stable networks through crosslinking reactions makes it an attractive candidate for the development of advanced composites and adhesives.

In terms of synthetic methods, 2-(2-Isocyanatoethyl)-5-(Methoxymethyl)furan can be prepared through a series of well-established chemical reactions. One common approach involves the reaction of 5-methoxymethylfurfural with an appropriate amine to form an intermediate amine derivative, followed by treatment with phosgene or another isocyanate-forming reagent to introduce the isocyanate group. This synthetic route allows for precise control over the purity and yield of the final product.

The safety and environmental impact of 2-(2-Isocyanatoethyl)-5-(Methoxymethyl)furan

In conclusion, 2-(2-Isocyanatoethyl)-5-(Methoxymethyl)furan (CAS No. 2649002-93-5) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups makes it an attractive candidate for developing advanced materials and novel drug candidates. As research in these fields continues to advance, it is likely that new applications for this compound will emerge, further highlighting its importance in modern scientific endeavors.